![molecular formula C20H21NO4 B3057691 N-Ethyl-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-alanine CAS No. 84000-09-9](/img/structure/B3057691.png)
N-Ethyl-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-alanine
Overview
Description
“N-Ethyl-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-alanine” is a compound with the molecular formula C18H17NO4 . It is also known as N-[(9H-Fluoren-9-ylmethoxy)carbonyl]alanine . This compound is a derivative of alanine, an amino acid, and is protected by a fluorenylmethyloxycarbonyl (Fmoc) group .
Synthesis Analysis
The synthesis of this compound has been derived from a C-H Activation methodology developed by Jin-Quan Yu and coworkers . The Pd-mediated C-C bond formation can be made in tandem with 2-Methylpyridine .Molecular Structure Analysis
The molecular structure of “this compound” consists of an alanine core, which is a simple amino acid, with a fluorenylmethyloxycarbonyl (Fmoc) group attached .Scientific Research Applications
Self-Assembled Structures and Properties
One fascinating application of N-Ethyl-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-alanine, commonly referred to using the Fmoc protection group, is in the formation of self-assembled structures. Research has demonstrated that Fmoc-modified aliphatic amino acids, including Fmoc-Ala-OH, can form intricate self-assembled structures under various conditions. These structures range from flower-like morphologies to fiber-like assemblies, depending on factors such as concentration, temperature, and the specific amino acid modified with the Fmoc group. The ability to control these self-assembled architectures offers potential in designing novel materials with desired functions (Gour et al., 2021).
Solvatochromic Properties and Dipole Moments
Another intriguing aspect of Fmoc-Ala-OH is its solvatochromic properties and dipole moments. A study detailed the efficient activation and reduction of Fmoc-Ala-OH, leading to Fmoc-L-alaninol, and explored its electronic absorption and fluorescence emission spectra in various solvent polarities. The research revealed significant solvatochromic properties, indicating strong solvent-solute interactions and a considerable redistribution of π-electron densities upon excitation. These properties make Fmoc-L-alaninol a candidate for applications in understanding solvent effects and designing fluorescence-based sensors (Lalithamba et al., 2014).
Regioselectivity in Cycloaddition Reactions
The compound also plays a role in regioselective cycloaddition reactions. N-Ethyl-9H-fluoren-9-imines, for example, react with difluorocarbene to form iminium ylides, leading to various cycloaddition products. The outcomes of these reactions, including the formation of oxazolidine derivatives with dipolarophiles, are influenced by the substituents at the nitrogen atom and the reaction conditions. This regioselectivity can be described using quantum-chemical calculations, offering insights into the design of new synthetic routes and the development of fluorene-based compounds (Novikov et al., 2006).
properties
IUPAC Name |
(2S)-2-[ethyl(9H-fluoren-9-ylmethoxycarbonyl)amino]propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO4/c1-3-21(13(2)19(22)23)20(24)25-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,13,18H,3,12H2,1-2H3,(H,22,23)/t13-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIVAYWIQBITLAU-ZDUSSCGKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C(C)C(=O)O)C(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN([C@@H](C)C(=O)O)C(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80595368 | |
Record name | N-Ethyl-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-alanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80595368 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
339.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
84000-09-9 | |
Record name | N-Ethyl-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-alanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80595368 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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